Cas no 1804629-49-9 (4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol)
4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol
-
- Inchi: 1S/C9H6ClF6NO2/c10-2-4-1-6(19-9(14,15)16)17-5(3-18)7(4)8(11,12)13/h1,18H,2-3H2
- InChI Key: ZLUMWQHRNOOVHM-UHFFFAOYSA-N
- SMILES: ClCC1C=C(N=C(CO)C=1C(F)(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 297
- XLogP3: 2.8
- Topological Polar Surface Area: 42.4
4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080396-1g |
4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol |
1804629-49-9 | 97% | 1g |
$1,519.80 | 2022-04-02 |
4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol
Research Briefing on 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1804629-49-9)
In recent years, the compound 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1804629-49-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. The presence of these functional groups enhances its metabolic stability and bioavailability, making it a valuable candidate for drug development.
Recent studies have focused on the synthesis and optimization of this compound to improve its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly increased the yield and purity of 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective chlorination, which demonstrated high efficiency and scalability for industrial applications.
In addition to synthetic advancements, the biological activity of this compound has been extensively investigated. Preclinical studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol exhibited strong inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs.
Further research has explored the compound's application in oncology. A recent in vitro study demonstrated its ability to induce apoptosis in cancer cell lines by modulating the activity of key signaling proteins. The compound's mechanism of action appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3, highlighting its potential as a chemotherapeutic agent. These findings were published in a 2023 issue of the European Journal of Medicinal Chemistry.
Despite these promising results, challenges remain in the clinical translation of 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol. Issues such as off-target effects and optimal dosing regimens need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and demonstrated bioactivity make it a compelling subject for ongoing research in the pharmaceutical industry.
In conclusion, 4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1804629-49-9) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are expected to further elucidate its therapeutic potential and optimize its pharmacological profile for clinical use.
1804629-49-9 (4-(Chloromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)